Cas no 952195-16-3 (ethyl-isothiazol-5-ylmethyl-amine)

ethyl-isothiazol-5-ylmethyl-amine structure
952195-16-3 structure
Product Name:ethyl-isothiazol-5-ylmethyl-amine
CAS No:952195-16-3
MF:C6H10N2S
MW:142.221999645233
CID:2154119
Update Time:2022-07-26

ethyl-isothiazol-5-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

    • ethyl-isothiazol-5-ylmethyl-amine
    • 5-Isothiazolemethanamine, N-ethyl-
    • Inchi: 1S/C6H10N2S/c1-2-7-5-6-3-4-8-9-6/h3-4,7H,2,5H2,1H3
    • InChI Key: DFHNIUGLTLDWFY-UHFFFAOYSA-N
    • SMILES: S1C(CNCC)=CC=N1

Computed Properties

  • Exact Mass: 142.056
  • Monoisotopic Mass: 142.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 77.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2A^2
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